![molecular formula C14H21NO5 B8453883 2,3-Dimethoxy-5-methyl-6-[(morpholin-4-yl)methyl]benzene-1,4-diol CAS No. 89048-26-0](/img/structure/B8453883.png)
2,3-Dimethoxy-5-methyl-6-[(morpholin-4-yl)methyl]benzene-1,4-diol
Cat. No. B8453883
M. Wt: 283.32 g/mol
InChI Key: FTXRJHDFGZZHED-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04874752
Procedure details
A solution of 2,3-dimethoxy-5-methyl-1,4-benzohydroquinone (2.2 g) 37% formaldehyde (2.4 ml) and morpholine (2.4 ml) in dioxane (11 ml) was refluxed at 100° C. for 2 hours. The reaction mixture was evaporated to dryness and the residue was suspended in water. The suspension was extracted with chloroform and the extract was treated in a conventional manner. The residue was recrystallized from ether-hexane to give 2,3-dimethoxy-5-methyl-6-morpholinomethylhydroquinone (2.23 g), melting at 127°-130° C.
Identifiers
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REACTION_CXSMILES
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[CH3:1][C:2]1[C:7]([OH:8])=[C:6]([O:9][CH3:10])[C:5]([O:11][CH3:12])=[C:4]([OH:13])[CH:3]=1.[NH:14]1[CH2:19][CH2:18][O:17][CH2:16][CH2:15]1.O1CCOC[CH2:21]1>>[CH3:12][O:11][C:5]1[C:6]([O:9][CH3:10])=[C:7]([OH:8])[C:2]([CH3:1])=[C:3]([CH2:21][N:14]2[CH2:19][CH2:18][O:17][CH2:16][CH2:15]2)[C:4]=1[OH:13]
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Inputs
Step One
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Name
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Quantity
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2.4 mL
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Type
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reactant
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Smiles
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CC1=CC(=C(C(=C1O)OC)OC)O
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Name
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Quantity
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2.4 mL
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Type
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reactant
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Smiles
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N1CCOCC1
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Name
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Quantity
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11 mL
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Type
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reactant
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Smiles
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O1CCOCC1
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The reaction mixture was evaporated to dryness
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EXTRACTION
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Type
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EXTRACTION
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Details
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The suspension was extracted with chloroform
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ADDITION
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Type
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ADDITION
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Details
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the extract was treated in a conventional manner
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CUSTOM
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Type
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CUSTOM
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Details
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The residue was recrystallized from ether-hexane
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COC1=C(O)C(=C(C(=C1OC)O)C)CN1CCOCC1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.23 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
